Cas no 200575-15-1 (4-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzamido)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzamido)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
• CAS No: 200575-15-1
• MF: C₂₂H₃₂N₆O₅S
• MW: 492.591683387756
• CID: 908945
• PubChem ID: 11016476
• Update Time: 2025-04-19

4-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzamido)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazole-5-carboxamide, 4-[[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]benzoyl]amino]-1-methyl-3-propyl-
• 4-[[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylbenzoyl]amino]-2-methyl-5-propylpyrazole-3-carboxamide
• 1H-Pyrazole-5-carboxamide,4-[[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]benzoyl]amino]-1-methyl-3-propyl
• 4-[[[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-oxomethyl]amino]-2-methyl-5-propyl-3-pyrazolecarboxamide
• 4-[2-ethoxy-5-(4-methyl-1-piperazinylsulphonyl)benzamido]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
• 4-[2-Ethoxy-5-(4-methylpiperazin-1-ylsulphonyl)benzamido]-1-methyl-3-n-propylpyrazole-5-carboxamide
• PYR246
• DTXSID70451969
• Sildenafil Impurity 22
• BCP34322
• AC-20141
• 4-{{2-Ethoxy-5-[(4-methyl-1-piperazinyl)-sulfonyl]-benzoyl}-amino}-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
• 4-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzamido)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
• A814208
• DB-050324
• SCHEMBL4565717
• 4-[2-Ethoxy-5-(4-methylpiperazine-1-sulfonyl)benzamido]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
• AKOS015963189
• 4-[[2-ETHOXY-5-[(4-METHYL-1-PIPERAZINYL)SULFONYL]BENZOYL]AMINO]-1-METHYL-3-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE
• Sildenafil Impurity I
• 200575-15-1

• Inchi： 1S/C22H32N6O5S/c1-5-7-17-19(20(21(23)29)27(4)25-17)24-22(30)16-14-15(8-9-18(16)33-6-2)34(31,32)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H2,23,29)(H,24,30)
• InChI Key： IFFGTBBYPRZJLD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2=C(C(N)=O)N(C)N=C2CCC)=O)C=1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 492.21500
• Monoisotopic Mass: 492.21548932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 208-210 ºC
• Refractive Index: 1.637
• Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
• PSA: 148.24000
• LogP: 2.78850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides